Cas no 100193-74-6 (1-Benzyl-3,5-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 1-Benzyl-3,5-dimethyl-4-nitro-1H-pyrazole
• CAS No: 100193-74-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• MDL: MFCD00546042
• CID: 3059344
• PubChem ID: 687377
• Update Time: 2025-04-21

1-Benzyl-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3,5-dimethyl-4-nitro-1H-pyrazole
• Oprea1_851716
• SR-01000196693-1
• EU-0066983
• H22981
• BBL016319
• AG-205/07635050
• VS-05263
• STK400326
• SCHEMBL16832720
• 1-benzyl-4-nitro-3,5-dimethyl-1H-pyrazole
• 1-benzyl-3,5-dimethyl-4-nitropyrazole
• ALBB-003631
• SR-01000196693
• DB-421455
• Z25768034
• MFCD00546042
• 100193-74-6
• AKOS000310377

• MDL： MFCD00546042
• Inchi： 1S/C12H13N3O2/c1-9-12(15(16)17)10(2)14(13-9)8-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key： MYVFMBDPEXBOSC-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(CC2C=CC=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 231.100777g/mol
• Monoisotopic Mass: 231.100777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.25g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų